Cas no 6243-39-6 (1-Octanaminium, N-methyl-N,N-dioctyl-, nitrate)
6243-39-6 structure
Product Name:1-Octanaminium, N-methyl-N,N-dioctyl-, nitrate
CAS No:6243-39-6
MF:C25H54N2O3
MW:430.707868099213
CID:444949
PubChem ID:11059075
Update Time:2025-04-19
1-Octanaminium, N-methyl-N,N-dioctyl-, nitrate Chemical and Physical Properties
Names and Identifiers
-
- 1-Octanaminium, N-methyl-N,N-dioctyl-, nitrate
- methyl(trioctyl)azanium,nitrate
- N-methyl-N,N-dioctyloctan-1-aminium nitrate
- UEPYVEILIFKOAA-UHFFFAOYSA-N
- Methyl trioctyl ammonium nitrate
- DTXSID20453670
- SCHEMBL2209911
- 6243-39-6
- trioctylmethylammonium nitrate
-
- Inchi: 1S/C25H54N.NO3/c1-5-8-11-14-17-20-23-26(4,24-21-18-15-12-9-6-2)25-22-19-16-13-10-7-3;2-1(3)4/h5-25H2,1-4H3;/q+1;-1
- InChI Key: UEPYVEILIFKOAA-UHFFFAOYSA-N
- SMILES: [O-][N+](=O)[O-].[N+](C)(CCCCCCCC)(CCCCCCCC)CCCCCCCC
Computed Properties
- Exact Mass: 472.35144
- Monoisotopic Mass: 430.41344359g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 30
- Rotatable Bond Count: 21
- Complexity: 239
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 62.9Ų
Experimental Properties
- PSA: 145.05
1-Octanaminium, N-methyl-N,N-dioctyl-, nitrate Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
6243-39-6 (1-Octanaminium, N-methyl-N,N-dioctyl-, nitrate) Related Products
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